Cas no 329306-27-6 (3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate)

• Product Name: 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate
• CAS No: 329306-27-6
• MF: C₁₇H₁₂Cl₂N₂O₆S
• MW: 443.257981300354
• CID: 870680
• PubChem ID: 6433118
• Update Time: 2025-07-15

3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl] methanesulfonate
• LIRIMILAST
• Urea, [2-(2,4-dichlorobenzoyl)-6-[(methylsulfonyl)oxy]-3-benzofuranyl]-
• N-[2-(2,4-Dichlorobenzoyl)-6-[(methylsulfonyl)oxy]-3-benzofuranyl]urea
• BAY 19-8004
•  
• 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate
• SR-01000945274
• GDK3KY5FCU
• MLS006011981
• Methanesulfonic acid 2-(2,4-dichloro-benzoyl)-3-ureido-benzofuran-6-yl ester
• HY-19672
• EN300-139811
• LIRIMILASTUM
• 2-(2,4-DICHLOROBENZOYL)-3-UREIDOBENZOFURAN-6-YL METHANESULPHONATE
• UNII-GDK3KY5FCU
• 329306-27-6
• CS-0016186
• NS00126999
• AKOS040741961
• BRD-K31339321-001-03-6
• SMR004703312
• LIRIMILAST [WHO-DD]
• DTXSID70186582
• BAY19-8004
• NCGC00263118-01
• Lirimilast [INN]
• 2-(2,4-Dichlorobenzoyl)-3-ureidobenzofuran-6-yl methanesulfonate
• Q27279046
• MS-27976
• DTXCID10109073
• BRD-K31339321-001-01-0
• E98791
• SCHEMBL450016
• EX-A5382
• SR-01000945274-1
• MLS006011546
• CHEMBL1922282

• Inchi： 1S/C17H12Cl2N2O6S/c1-28(24,25)27-9-3-5-11-13(7-9)26-16(14(11)21-17(20)23)15(22)10-4-2-8(18)6-12(10)19/h2-7H,1H3,(H3,20,21,23)
• InChI Key： YPFLFUJKZDAXRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=C(C2C=CC(=CC=2O1)OS(C)(=O)=O)NC(N)=O)=O)Cl

Computed Properties

• Exact Mass: 441.97946
• Monoisotopic Mass: 441.979312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 4

Experimental Properties

• Color/Form: Solid powder
• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 663.2°C at 760 mmHg
• Flash Point: 354.9°C
• Refractive Index: 1.677
• Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
• PSA: 128.7

3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate

Research Brief on 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate (CAS: 329306-27-6)

3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate (CAS: 329306-27-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders.

The compound belongs to the benzofuran class of molecules, characterized by a fused benzene and furan ring system. The presence of carbamoylamino and methanesulfonate functional groups enhances its solubility and bioavailability, making it a promising candidate for drug development. The 2,4-dichlorobenzoyl moiety is hypothesized to contribute to its target binding affinity, although the exact molecular targets remain under investigation.

Recent preclinical studies have demonstrated that 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate exhibits potent inhibitory activity against specific kinases involved in cell proliferation and inflammation. In vitro assays using cancer cell lines revealed significant dose-dependent inhibition of tumor growth, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in some species. Structural modifications are being explored to address these limitations while maintaining its therapeutic efficacy.

Ongoing research is also investigating the compound's anti-inflammatory properties. In murine models of autoimmune diseases, it has shown promising results in reducing pro-inflammatory cytokine levels and ameliorating disease symptoms. These effects are believed to be mediated through modulation of NF-κB signaling pathways, although further mechanistic studies are warranted.

In conclusion, 3-(carbamoylamino)-2-(2,4-dichlorobenzoyl)-1-benzofuran-6-yl methanesulfonate represents a versatile scaffold with dual therapeutic potential in oncology and inflammation. Its unique chemical structure and biological activity profile make it a valuable subject for further research and development. Future studies should focus on target identification, structure-activity relationship optimization, and translational studies to evaluate its clinical applicability.